Cas no 1807059-58-0 (2-Cyano-4-difluoromethoxy-5-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 2-Cyano-4-difluoromethoxy-5-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1807059-58-0
• MF: C₉H₃ClF₅NO₃S
• MW: 335.635037660599
• CID: 4988466
• Update Time: 2025-05-19

2-Cyano-4-difluoromethoxy-5-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-difluoromethoxy-5-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C9H3ClF5NO3S/c10-20(17,18)7-2-5(9(13,14)15)6(19-8(11)12)1-4(7)3-16/h1-2,8H
• InChI Key： YWRHZUXLOAYBLN-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(=C(C(F)(F)F)C=1)OC(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 494
• XLogP3: 3.5
• Topological Polar Surface Area: 75.5

Additional information on 2-Cyano-4-difluoromethoxy-5-(trifluoromethyl)benzenesulfonyl chloride

Introduction to 2-Cyano-4-difluoromethoxy-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1807059-58-0)

2-Cyano-4-difluoromethoxy-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1807059-58-0) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, difluoromethoxy substituent, and a trifluoromethyl group, all attached to a benzenesulfonyl chloride core. These functional groups contribute to the compound's high reactivity and potential utility in various chemical and biological applications.

The cyano group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The difluoromethoxy substituent adds further complexity and can modulate the compound's interactions with biological targets. The trifluoromethyl group is a common feature in many pharmaceuticals due to its ability to enhance metabolic stability and improve pharmacokinetic properties. The benzenesulfonyl chloride core provides a versatile platform for further chemical modifications, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 2-Cyano-4-difluoromethoxy-5-(trifluoromethyl)benzenesulfonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of this compound exhibited significant antiproliferative activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

In another study, researchers at the University of California investigated the role of 2-Cyano-4-difluoromethoxy-5-(trifluoromethyl)benzenesulfonyl chloride in modulating protein-protein interactions. The compound was used to synthesize small molecules that could disrupt specific protein interactions implicated in neurodegenerative diseases. The results showed that these small molecules effectively inhibited the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby opening new avenues for therapeutic intervention.

The synthetic versatility of 2-Cyano-4-difluoromethoxy-5-(trifluoromethyl)benzenesulfonyl chloride has also been demonstrated in several synthetic routes. A notable example is its use as a building block in the preparation of fluorinated heterocycles, which are important scaffolds in drug discovery. The ease with which this compound can be functionalized makes it an attractive choice for chemists seeking to develop new molecular entities with tailored properties.

Safety and handling considerations are crucial when working with benzenesulfonyl chlorides due to their reactivity and potential hazards. Proper personal protective equipment (PPE) should be used, and reactions involving this compound should be conducted under well-controlled conditions to minimize risks. Additionally, waste disposal should follow established guidelines to ensure environmental safety.

In conclusion, 2-Cyano-4-difluoromethoxy-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1807059-58-0) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic flexibility make it an invaluable tool for scientists aiming to develop novel therapeutic agents and advance our understanding of complex biological processes.